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These application notes provide detailed protocols for assessing the Lck-dependent
phosphorylation of the T-cell receptor (TCR) zeta () chain, a critical initiating event in T-cell
activation. Understanding this process is fundamental for immunology research and the
development of therapeutics targeting T-cell mediated responses.

Introduction

Upon engagement of the T-cell receptor (TCR) with a peptide-MHC complex on an antigen-
presenting cell, the Src family kinase, Lck, is activated.[1][2] Lck then phosphorylates the
immunoreceptor tyrosine-based activation motifs (ITAMs) within the cytoplasmic tails of the
CD3 and ¢-chains of the TCR complex.[1][3][4] This phosphorylation event creates docking
sites for another tyrosine kinase, ZAP-70 (Zeta-chain-associated protein kinase 70), leading to
its recruitment and subsequent activation, thereby propagating the downstream signaling
cascade that ultimately results in T-cell activation, proliferation, and effector functions.[1][5]
Monitoring the phosphorylation of the TCR{ chain is therefore a direct measure of proximal
TCR signaling.
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This document outlines several key methodologies for assessing Lck-dependent TCR(
phosphorylation, including western blotting, flow cytometry (phospho-flow),
immunoprecipitation, and in vitro kinase assays.

TCR Signaling Pathway Overview

The initial steps of TCR signaling are tightly regulated and involve a series of phosphorylation
events. The diagram below illustrates the central role of Lck in initiating this cascade through
the phosphorylation of the TCR( chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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